Cas no 156406-14-3 (Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI))
156406-14-3 structure
Product Name:Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI)
CAS No:156406-14-3
MF:C7H13NO2
MW:143.183622121811
CID:107465
Update Time:2024-01-24
Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI)
- (1S,2R,5R)-2-amino-5-methylcyclopentane-1-carboxylic acid
- Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1α,2α,5β)- (9CI)
-
- Inchi: 1S/C7H13NO2/c1-4-2-3-5(8)6(4)7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)/t4-,5-,6+/m1/s1
- InChI Key: BOROYIIFTARKLX-PBXRRBTRSA-N
- SMILES: [C@H]1(C(O)=O)[C@H](C)CC[C@H]1N
Computed Properties
- Exact Mass: 143.095
- Monoisotopic Mass: 143.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Density: 1.114±0.06 g/cm3(Predicted)
- Boiling Point: 266.1±33.0 °C(Predicted)
- pka: 3.88±0.40(Predicted)
Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI) Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
156406-14-3 (Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI)) Related Products
- 19297-28-0(trans-3-Aminocyclopentanecarboxylic acid)
- 682804-23-5(3-Amino-3-cyclopentylpropanoicacid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent